![molecular formula C12H16N2O B8360406 1-(7-Amino-1,2,4,5-tetrahydrobenzo[d]azepin-3-yl)ethanone](/img/structure/B8360406.png)
1-(7-Amino-1,2,4,5-tetrahydrobenzo[d]azepin-3-yl)ethanone
Cat. No. B8360406
M. Wt: 204.27 g/mol
InChI Key: TWJJBJKCTCIOMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][c:6]2[c:7]([cH:16][cH:17]1)[CH2:8][CH2:9][N:10]([C:13]([CH3:14])=[O:15])[CH2:11][CH2:12]2>>[NH2:1][c:4]1[cH:5][c:6]2[c:7]([cH:16][cH:17]1)[CH2:8][CH2:9][N:10]([C:13]([CH3:14])=[O:15])[CH2:11][CH2:12]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)N1CCc2ccc([N+](=O)[O-])cc2CC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)N1CCc2ccc(N)cc2CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
